Cas no 4707-32-8 (β-Lapachone)

• Product Name: β-Lapachone
• CAS No: 4707-32-8
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD01712233
• CID: 825924
• PubChem ID: 24278512
• Update Time: 2025-04-19

β-Lapachone Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3,4-dihydro-2H-benzo[h]chromene-5,6-dione
• β-Lapachone
• 2,2-dimethyl-3,4-dihydrobenzo[h]chromene-5,6-dione
• 3,4-dihydro-2,2-dimethyl-2H-Naphtho[1,2-b]pyran-5,6-dione
• beta Lapachone
• BETA-LAPACHONE
• 3,4-Dihydro-2,2-dimethyl-2H-naphtho(1,2-b)pyran-5,6-dione
• 3,4-dihydro-2,2-dimethyl-2H-naphthol[1,2-b]-pyran-5,6-dione
• A-lapachone
• ARQ-501
• NSC-26326
• NSC-629749
• SL-11001
• ARQ 501
• NSC 26326
• NSC 629749
• SL 11001
• Lapachone, beta-
• .beta.-Lapachone
• 2H-Naphtho[1,2-b]pyran-5,6-dione, 3,4-dihydro-2,2-dimethyl-
• 6N4FA2QQ6A
• 3,4-Dihydro-2,2-dimethyl-2H-naphthol[1,2-b]pyran-5,6-dione
• QZP
• ARQ-501 (beta lapachone)
• Beta-lap-wj
• AfAE'A centa' notA inverted exclamation markAfasA'A
• s7261
• EX-A3011
• CHEBI:10429
• NCGC00094066-05
• LP00717
• NCGC00015598-17
• A827146
• BDBM81348
• NCGC00094066-03
• DTXSID90197019
• KBioGR_000026
• 4707-32-8
• KBioSS_000026
• SW219806-1
• lapachone
• NCGC00015598-06
• BSPBio_001306
• HMS3402B08
• SR-01000075957-1
• NCGC00015598-01
• b-Lapachone (90%)
• Tox21_500717
• SR-01000075957-5
• IDI1_033776
• AS-70326
• ss-Lapachone
• UNII-6N4FA2QQ6A
• Bio2_000026
• HMS3262O15
• 2,2-Dimethyl-3,4-dihydro-2H-benzo[h]chromene-5,6-dione #
• HMS3866G13
• MB-12066
• KBio2_005162
• NCI60_009665
• (c)micro-Lapachone pound>>ARQ 501
• KBio3_000051
• DB11948
• 2,2-dimethyl-2H,3H,4H,5H,6H-naphtho[1,2-b]pyran-5,6-dione
• NCGC00015598-04
• KBio2_002594
• NS00018342
• KBio3_000052
• ARQ-501;NSC-26326
• EU-0100717
• BCP09779
• Bio2_000506
• NSC-813862
• beta-lap
• SR-01000075957
• CCG-36362
• R115 (Reactive Blue 2)
• 5-17-11-00459 (Beilstein Handbook Reference)
• AC-8965
• NCGC00015598-05
• Q27089386
• NCGC00094066-01
• SMR001456339
• Lapachone, .beta.
• beta-Lapachone (ARQ-501, CO-501)
• MB12066
• NCGC00015598-02
• NSC26326
• BP-28431
• C75251
• Lopac-L-2037
• Beta -Lapachone
• HMS1791B08
• ?-Lapachone
• BCBcMAP01_000055
• CHEMBL15192
• HSCI1_000182
• beta-Lapachone, >=98% (TLC)
• 2005rm01ch01
• 2H-Naphtho(1,2-b)pyran-5,6-dione, 3,4-dihydro-2,2-dimethyl-
• Lopac0_000717
• BRN 0181499
• MFCD01712233
• ARQ501
• LAPACHONE, BETA
• NCGC00015598-08
• NCGC00015598-07
• BETA LAPACHONE [WHO-DD]
• AfAE'Adaggeratrade markAfA centA centasA notA em leaderA inverted exclamation mark-Lapachone
• AKOS005266281
• NCGC00015598-03
• NCGC00094066-02
• NSC629749
• CS-3680
• b-Lapachone
• KBio2_000026
• SCHEMBL107042
• FT-0635405
• HMS3653O04
• NSC813862
• SDCCGSBI-0050695.P003
• HMS1361B08
• NCGC00261402-01
• QTL1_000048
• 2H-Naphtho[1,6-dione, 3,4-dihydro-2,2-dimethyl-
• LAPACHONE [INCI]
• HMS1989B08
• NCGC00094066-04
• HY-13555
• MLS006011731
• LAPACHONE, BETA .beta.-Lapachone 2H-Naphtho[1,2-b]pyran-5,6-dione, 3,4-dihydro-2,2-dimethyl- 2H-Naphtho[1,2-b]pyran-5,6-dione, 3,4-dihydro-2,2-dimethyl-
• β-lapachone
• ConMedNP.1131
• beta-Lapachone (ARQ-501, CO-501)?
• BRD-K28061410-001-05-8
• DB-021896
• BRD-K28061410-001-07-4
• BRD-K28061410-001-06-6

• MDL： MFCD01712233
• Inchi： 1S/C15H14O3/c1-15(2)8-7-11-13(17)12(16)9-5-3-4-6-10(9)14(11)18-15/h3-6H,7-8H2,1-2H3
• InChI Key： QZPQTZZNNJUOLS-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC=CC=3C(C(C=2CCC1(C)C)=O)=O
• BRN： 0181499

Computed Properties

• Exact Mass: 242.09400
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 2.2

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 159.7 ºC
• Solubility: Almost insoluble (0.092 g/l) (25 º C),
• PSA: 43.37000
• LogP: 2.75210

β-Lapachone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：QL6127400
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones